Cas no 815650-83-0 (1-(3-methylbenzoyl)-1,4-diazepane)

• Product name: 1-(3-methylbenzoyl)-1,4-diazepane
• CAS No: 815650-83-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD05879206
• CID: 715475
• PubChem ID: 16774567

1-(3-methylbenzoyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• Methanone,(hexahydro-1H-1,4-diazepin-1-yl)(3-methylphenyl)-
• 1,4-Diazepan-1-yl(3-methylphenyl)methanone
• 1H-1,4-Diazepine,hexahydro-1-(3-methylbenzoyl)-(9CI)
• 1-(3-methylbenzoyl)-1,4-diazepane
• [1,4]Diazepan-1-yl-m-tolyl-methanone
• 815650-83-0
• (1,4-Diazepan-1-yl)(m-tolyl)methanone
• AKOS000130672
• EN300-30888
• Z111786646
• BB 0247868
• MFCD05879206
• 1,4-diazepan-1-yl-(3-methylphenyl)methanone

• MDL： MFCD05879206
• Inchi： InChI=1S/C13H18N2O/c1-11-4-2-5-12(10-11)13(16)15-8-3-6-14-7-9-15/h2,4-5,10,14H,3,6-9H2,1H3
• InChI Key： IBXDPKVPNFWIDO-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(=O)N2CCCNCC2

Computed Properties

• Exact Mass: 218.142
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.4